Cas no 60967-90-0 ((10R,11R)-10,11-dihydrotetraphene-10,11-diol)

• Product name: (10R,11R)-10,11-dihydrotetraphene-10,11-diol
• CAS No: 60967-90-0
• MF: C₁₈H₁₄O₂
• MW: 262.302565097809
• CID: 1624071
• PubChem ID: 43511

(10R,11R)-10,11-dihydrotetraphene-10,11-diol Chemical and Physical Properties

Names and Identifiers

• (10R,11R)-10,11-dihydrotetraphene-10,11-diol
• trans-10,11-dihydroxy-10,11-dihydrobenz[a]anthracene
• BA 10,11-Dihydrodiol
• trans-10,11-Dihydroxy-10,11-dihydrobenz(a)anthracene
• 60967-90-0
• Benz(a)anthracene-10,11-diol, 10,11-dihydro-, trans-
• DTXSID80209812
• Benz(a)anthracene-10,11-dihydrodiol
• BRN 5046988
• BENZ(a)ANTHRACENE, 10,11-DIHYDRO-10,11-DIHYDROXY-, (E)-

• Inchi： InChI=1S/C18H14O2/c19-17-8-7-13-9-12-6-5-11-3-1-2-4-14(11)15(12)10-16(13)18(17)20/h1-10,17-20H/t17-,18-/m1/s1
• InChI Key： QMZBNBYLXIIEFF-QZTJIDSGSA-N
• SMILES： C1=CC=C2C(=C1)C=CC3=CC4=C(C=C32)C(C(C=C4)O)O

Computed Properties

• Exact Mass: 262.09942
• Monoisotopic Mass: 262.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46